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Compound of Interest

Compound Name: C.l. Reactive yellow 86

Cat. No.: B3183079

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to C.l. Reactive Yellow 86, a single
azo reactive dye. It covers its chemical identity, physicochemical properties, synthesis pathway,
and primary applications, with a focus on presenting data relevant to a scientific audience.

Chemical Identification and Properties

C.l. Reactive Yellow 86 is a reactive dye characterized by its brilliant green-yellow hue.[1][2] It
is primarily utilized in the textile industry for dyeing cellulosic fibers.[1][2][3] The dye forms a
covalent bond with the fiber, ensuring good color fastness.[3]

Table 1: Physicochemical Properties of C.l. Reactive Yellow 86
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Property Value Source(s)

Molecular Formula C1sH14CI2NsNaz20+S:2 [B14151[61[7]

Molecular Weight 667.37 g/mol [L][4][5]117]
disodium;4-[(5-carbamoyl-1-
ethyl-6-hydroxy-4-methyl-2-
oxopyridin-3-yl)diazenyl]-6-

IUPAC Name py. ¥ .y]. [8]19]
[(4,6-dichloro-1,3,5-triazin-2-
yl)amino]benzene-1,3-
disulfonate

CAS Registry Number 61951-86-8 [11[4151181
Yellow powder; saline

Appearance ) [1112][3]
suspension
ReactiveflavineX-7G, Reactive

Synonyms [1][2][5][10]
Yellow M8G, C.I. 192755

Water Solubility 30 g/L (at 50°C) [11[2]

Hydrogen Bond Donor Count 3 [8]
Hydrogen Bond Acceptor

ydrog p 15 (5]
Count
Topological Polar Surface Area 290 A2 [8]

Synthesis Pathway

While detailed, step-by-step experimental protocols for laboratory synthesis are not extensively

published in publicly available literature, the industrial manufacturing process for C.l. Reactive

Yellow 86 is established. The synthesis is a multi-step process involving the condensation of

key intermediates, followed by a diazotization and coupling reaction.

Key Manufacturing Steps:

o Condensation: The process begins with the condensation reaction between 4,6-

Diaminobenzene-1,3-disulfonic acid and 2,4,6-Trichloro-1,3,5-triazine (cyanuric chloride).
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» Diazotization: The product from the condensation step then undergoes diazotization to form

a diazonium salt.

e Azo Coupling: Finally, the diazonium salt is coupled with 6-hydroxy-1,4-dimethyl-2-oxo-1,2-
dihydropyridine-3-carboxamide.

» Salting Out: The final dye product is isolated from the reaction mixture by salting out.[1][2]

The logical workflow for this synthesis is illustrated in the diagram below.

Starting Materials

4,6-Diaminobenzene- 2,4,6-Trichloro- 6-hydroxy-1,4-dimethyl-2-oxo-
1,3-disulfonic acid 1,3,5-triazine 1,2-dihydropyridine-3-carboxamide

Synthesig Workflow
Y Yy

Step 1: Condensation

&ntermediate

Step 2: Diazotization

Di&zonium Salt

Step 3: Azo Coupling 7

Final Rroduct
Y

C.l. Reactive Yellow 86
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Caption: Synthesis workflow for C.l. Reactive Yellow 86.

Applications

The primary application of C.l. Reactive Yellow 86 is in the textile industry. Its reactive groups,
specifically the dichlorotriazine moiety, allow it to form strong covalent bonds with the hydroxyl
groups in cellulosic fibers such as cotton and viscose rayon.[3]

e Dyeing: It is used for jig dyeing or disseminated dyeing of cotton and viscose fiber yarns and
fabrics.[1][2]

¢ Printing: The dye is also suitable for direct printing, resist printing, and discharge printing on
cotton and rayon fibers.[1][2]

o Research: While primarily an industrial dye, it is broadly categorized as a multifunctional dye
that can be a tool in biological experiments for observing cell structures or tracking
biomolecules.[11] However, specific applications in signaling pathway analysis or drug
development are not documented in the reviewed literature.

Safety and Handling

C.l. Reactive Yellow 86 is classified as an irritant to the skin and eyes. Appropriate personal
protective equipment (PPE), including gloves, goggles, and protective clothing, should be worn
during handling.[3] Operations should be conducted in a well-ventilated area to avoid inhalation
of dust or aerosols.[3]

o WGK (Water Hazard Class) Germany: 3 (Highly hazardous to water)[2][3][6]

» Storage: Recommended storage is at room temperature or between 2-8°C.[2][3][4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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